(1,1'-Biphenyl)-3,4-diamine

• IUPAC Name: 4-phenylbenzene-1,2-diamine
• InChI: InChI=1S/C12H12N2/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9/h1-8H,13-14H2
• InChI Key: KYEFUIBOKLKQPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)N)N
• Molecular Formula: C12H12N2
• DSSTOX Substance ID: DTXSID90196229
• Molecular Weight: 184.24 g/mol
• CAS RN: 4458-39-3

Description

(1,1'-Biphenyl)-3,4-diamine, also known as 4,4'-diaminobiphenyl or p-phenylenediamine, is an organic compound with the chemical formula C12H12N2. It is a colorless solid that is commonly used in the synthesis of various organic chemicals, including dyes, polymers, and pharmaceuticals.

Scientific Research Applications

Polyimide Synthesis

(1,1'-Biphenyl)-3,4-diamine is utilized in the synthesis of various polyimides. Hsiao, Yang, and Lin (1995) demonstrated its use in creating polyimides with different properties by varying the structures of aromatic diamines and dianhydrides. These polyimides exhibit characteristics like solubility, thermal stability, and mechanical strength, making them useful in numerous applications, including electronics and materials science (Hsiao, Yang, & Lin, 1995).

Electronic Structure Analysis

Research by Low et al. (2004) explored the crystal, molecular, and electronic structures of derivatives of (1,1'-Biphenyl)-3,4-diamine, particularly focusing on its radical cation states. This study provides insights into the molecular parameters and electronic coupling in these compounds, which are relevant in fields like organic electronics and materials chemistry (Low et al., 2004).

Photostability in Organic Electroluminescence

Qiu and Qiao (2000) investigated the photostability and morphological stability of hole transporting materials, including derivatives of (1,1'-Biphenyl)-3,4-diamine. Their research is significant for the development of more stable and efficient materials for organic electroluminescent devices (Qiu & Qiao, 2000).

Liquid Crystal Alignment Films

Studies by Liu et al. (2015) and others have focused on the use of (1,1'-Biphenyl)-3,4-diamine derivatives in developing polyimides for liquid crystal alignment films. These films are crucial for the display technology, particularly in ensuring proper alignment and functioning of liquid crystals in displays (Liu et al., 2015).

Density Functional Theory Study

Malagoli and Brédas (2000) conducted a density functional theory study comparing the geometric and electronic structures of triphenylamine and (1,1'-Biphenyl)-3,4-diamine based hole-transporting molecules. This research is pivotal in understanding the properties of these materials for applications in electronics and photonics (Malagoli & Brédas, 2000).

Synthesis routes and methods I

Procedure details

To a suspension of 2 g (9.3 mmol) of the product obtained in Example 22 in 20 ml of methanol were slowly added 0.2 g of palladium on carbon and 0.7 g of NaBH4. After the addition of NaBH4 had ended, the reaction was already complete. The reaction mixture was filtered through shell lime and washed with ethyl acetate, and the solvent was removed under reduced pressure. This gave 1.3 g (77%).

Synthesis routes and methods II

Procedure details

To a suspension of 2 g (9.3 mmol) of product obtained in Example 28 in 20 ml of methanol are slowly added 0.2 g of palladium on carbon and 0.7 g of NaBH4. After the addition of NaBH4 has ended, the reaction is already complete. The reaction mixture is filtered through shell lime and washed with ethyl acetate, and the solvents are removed under reduced pressure. This gives 1.52 g (70%).